Cas no 56617-44-8 (1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 56617-44-8
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD02197522
• CID: 374603
• PubChem ID: 2911975
• Update Time: 2025-06-09

1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-(o-tolyl)pyrrolidine-3-carboxylic acid
• 1-(2-methylphenyl)-5-oxo-3-Pyrrolidinecarboxylic acid
• 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 1-(2-methylphenyl)-5-oxo-
• 5-Oxo-1-o-tolyl-pyrrolidine-3-carboxylic acid
• 5-Oxo-1-o-tolyl-pyrrolidin-3-carbonsaeure
• F0916-2866
• AKOS000109690
• Z57659349
• A869886
• HMS2653M04
• DTXSID10387778
• BB 0217882
• AKOS016036766
• 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid, AldrichCPR
• BS-4275
• Oprea1_164234
• SY079024
• CHEMBL1332875
• SMR000273884
• MFCD02197522
• CS-0071848
• Oprea1_651859
• EU-0077404
• EN300-36571
• MLS000703420
• 56617-44-8
• D95010
• FT-0676684
• SCHEMBL11887760
• 3-Pyrrolidinecarboxylic acid, 1-(2-methylphenyl)-5-oxo-
• BBL008356
• STK165184
• 1-(o-Tolyl)-5-oxo-pyrrolidine-3-carboxylic acid
• DB-058087
• ALBB-009465

• MDL： MFCD02197522
• Inchi： 1S/C12H13NO3/c1-8-4-2-3-5-10(8)13-7-9(12(15)16)6-11(13)14/h2-5,9H,6-7H2,1H3,(H,15,16)
• InChI Key： GWCVJEVNUIDHPH-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: 0.9

Experimental Properties

• Boiling Point: 522°Cat760mmHg
• Flash Point: 269.5°C
• PSA: 57.61000
• LogP: 1.49750

1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 56617-44-8): Properties, Applications, and Industry Insights

1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 56617-44-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This pyrrolidine derivative combines a carboxylic acid moiety with a 2-methylphenyl substitution, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for novel therapeutic agents, particularly in neurological and inflammatory conditions.

The compound's molecular structure features a five-membered lactam ring (5-oxopyrrolidine) which contributes to its stability and bioavailability. Current studies focus on its role in modulating enzyme inhibition and receptor binding activities, aligning with trending research areas like targeted drug delivery and small molecule therapeutics. Its CAS No. 56617-44-8 serves as a critical identifier for regulatory compliance and literature searches across chemical databases.

In pharmaceutical development, 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid demonstrates promise as a precursor for bioactive compounds. Recent publications highlight its utility in designing central nervous system (CNS) drugs, responding to growing demand for neurodegenerative disease treatments. The methylphenyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a key consideration in modern drug formulation strategies.

From a synthetic chemistry perspective, this compound exemplifies advancements in heterocyclic chemistry. Its carboxylic acid functionality allows diverse derivatization through esterification or amidation, enabling structure-activity relationship (SAR) studies. Industry professionals frequently search for information about its synthesis routes, purification methods, and analytical characterization (HPLC, NMR), reflecting practical application needs.

Environmental and safety profiles of CAS No. 56617-44-8 comply with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during manipulation, consistent with green chemistry principles increasingly prioritized by research institutions. The compound's stability under ambient conditions facilitates storage and transportation, important for global supply chain considerations.

Emerging applications include its investigation in bioconjugation techniques and prodrug development, particularly relevant to precision medicine initiatives. Computational chemists utilize its structure for molecular docking simulations, addressing popular queries about computer-aided drug design (CADD). These multidisciplinary uses position 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid as a compound bridging traditional organic synthesis with cutting-edge biomedical research.

Quality control specifications for 56617-44-8 typically require ≥95% purity (HPLC), with strict limits on residual solvents—a critical parameter for GMP-compliant production. Analytical techniques like mass spectrometry and FT-IR spectroscopy provide comprehensive characterization data sought after by quality assurance professionals. These standards align with pharmaceutical industry demands for high-purity intermediates in API manufacturing.

The commercial availability of 1-(2-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid through specialty chemical suppliers supports its growing adoption. Procurement specialists often search for bulk pricing, custom synthesis options, and technical datasheets—information crucial for project budgeting and regulatory documentation. Market analysis suggests steady demand from contract research organizations (CROs) and academic laboratories worldwide.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, expanding beyond traditional pharmaceutical applications. Such developments would leverage its chelating properties while addressing sustainability goals through catalyst recycling—a hot topic in industrial chemistry forums and patent literature searches.

In summary, CAS No. 56617-44-8 represents a multifaceted compound with significant academic and industrial value. Its structural features enable diverse chemical modifications, while ongoing research continues uncovering novel applications in medicinal chemistry and material science. As innovation in small molecule drugs progresses, this pyrrolidine carboxylic acid derivative will likely maintain relevance across multiple scientific disciplines.